Cas no 2219418-93-4 (1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2219418-93-4
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 5184290
• PubChem ID: 136576045
• Update Time: 2025-05-20

1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C7H6F2N2O2/c8-7(9)3-5(7)11-2-1-4(10-11)6(12)13/h1-2,5H,3H2,(H,12,13)
• InChI Key： NWTLBANZXWFZSD-UHFFFAOYSA-N
• SMILES： N1(C2CC2(F)F)C=CC(C(O)=O)=N1

Additional information on 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(2,2-Difluorocyclopropyl)-1H-Pyrazole-3-Carboxylic Acid (CAS No. 2219418-93-4)

1-(2,2-Difluorocyclopropyl)-1H-pyrazole-3-carboxylic acid (CAS 2219418-93-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a difluorocyclopropyl moiety with a pyrazole-carboxylic acid scaffold, making it a versatile intermediate for drug discovery and material science applications. Its high stability and bioavailability have positioned it as a key building block in the synthesis of novel bioactive molecules.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their ability to enhance metabolic stability and binding affinity. The difluorocyclopropyl group in this compound is particularly noteworthy, as it mimics steric and electronic properties of carbonyl or gem-dimethyl groups while offering improved lipophilicity. Researchers are actively exploring its potential in kinase inhibitors, antibacterial agents, and crop protection chemicals, aligning with trends in personalized medicine and sustainable agriculture.

From a synthetic perspective, 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylic acid serves as a precursor for amide coupling reactions and metal-catalyzed cross-coupling, addressing the need for efficient C–N and C–C bond formations. Its carboxylic acid functionality allows straightforward derivatization, a feature highly valued in combinatorial chemistry. Industry reports suggest its utility in fragment-based drug design (FBDD), where rapid diversification of core structures is critical.

Environmental and regulatory considerations further elevate the relevance of this compound. Unlike traditional halogenated analogs, its difluoro motif reduces bioaccumulation risks while maintaining efficacy—a balance increasingly demanded by green chemistry initiatives. Analytical methods such as HPLC-MS and NMR spectroscopy confirm its purity (>98%), meeting stringent quality standards for preclinical development.

Market analyses indicate rising patent filings involving pyrazole-3-carboxylic acid derivatives, particularly in oncology and CNS disorders. The compound’s blood-brain barrier permeability potential makes it a candidate for neurodegenerative disease research, coinciding with global interest in Alzheimer’s and Parkinson’s therapeutics. Additionally, its role in herbicide resistance management aligns with agricultural innovations to address climate change-induced pest pressures.

In material science, the rigid cyclopropyl ring contributes to thermal stability in polymer additives, while the pyrazole nitrogen atoms enable coordination chemistry applications. This dual applicability resonates with the interdisciplinary approach dominating modern R&D, where molecular platforms must serve multiple industries.

Future directions may explore continuous flow synthesis of this compound to improve scalability, a hot topic in process chemistry circles. Computational modeling studies also suggest untapped potential in allosteric modulator development, leveraging its three-dimensional geometry for selective target engagement—a strategy gaining traction in GPCR-focused drug discovery.

For researchers sourcing CAS 2219418-93-4, technical specifications typically include: white to off-white crystalline solid, solubility in DMSO/DMF (>50 mg/mL), and storage recommendations at 2–8°C under inert atmosphere. These properties ensure compatibility with high-throughput screening workflows while maintaining compound integrity during long-term studies.